Cas no 5469-50-1 ( )

• Product name: &nbsp
• CAS No: 5469-50-1
• MF: C₁₂H₁₈O₄
• MW: 226.26892
• CID: 942585
• PubChem ID: 5355097

  Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-cyclohexylethyl)but-2-enedioic acid
• DTXSID20417898
• 5469-50-1
• NSC-25338
• NSC25338
•  

• Inchi： InChI=1S/C12H18O4/c13-11(14)8-10(12(15)16)7-6-9-4-2-1-3-5-9/h8-9H,1-7H2,(H,13,14)(H,15,16)/b10-8+
• InChI Key： QTBWCJKDRVFXFZ-CSKARUKUSA-N
• SMILES： C1CCC(CC1)CCC(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 226.12054
• Monoisotopic Mass: 226.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.174
• Boiling Point: 418.5°C at 760 mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.519
• PSA: 74.6
• LogP: 2.44250